Methyl 6-(fluorosulfonyl)pyrazine-2-carboxylate
Overview
Description
“Methyl 6-(fluorosulfonyl)pyrazine-2-carboxylate” is a chemical compound with the molecular formula C6H5FN2O4S . It is a derivative of pyrazine, which is a nitrogen-containing heterocyclic compound .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by its InChI code:1S/C6H5FN2O4S/c1-13-6(10)4-5(14(7,11)12)9-3-2-8-4/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure . Physical And Chemical Properties Analysis
“this compound” is a powder . Its molecular weight is 219.19 .Scientific Research Applications
Synthesis and Biological Potential
- Pyrazine derivatives, including those related to Methyl 6-(fluorosulfonyl)pyrazine-2-carboxylate, have been synthesized for potential antitumor applications. For instance, a study on methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates demonstrated significant antitumoral potential without notable toxicity to non-tumor cells (Rodrigues et al., 2021).
Photocatalytic Applications
- A complex involving a pyrazine derivative showed effective photocatalytic activity, notably in the degradation of methylene blue under UV light and sunlight (Marcinkowski et al., 2014).
Synthesis and Characterization
- Other studies have focused on the synthesis of various pyrazine-based compounds, exploring their potential applications in medicinal and industrial chemistry. For example, a versatile synthesis of 6-oxo-1,4,5,6-tetrahydro-pyrazine-2-carboxylic acid methyl esters was described, underscoring the diverse applicability of pyrazine derivatives in chemical synthesis (Illgen et al., 2004).
Medicinal Chemistry and Drug Discovery
- The discovery and synthesis of novel pyrazoles, derived from pyrazine analogues, have highlighted their importance in drug efficacy studies, particularly in antioxidant, anti-breast cancer, and anti-inflammatory applications (Thangarasu et al., 2019).
Safety and Hazards
properties
IUPAC Name |
methyl 6-fluorosulfonylpyrazine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O4S/c1-13-6(10)4-2-8-3-5(9-4)14(7,11)12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHBYZJQOYPGQIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=CC(=N1)S(=O)(=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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